N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C17H21NO5S/c1-2-22-15-7-5-13(6-8-15)18(14-9-11-24(20,21)12-14)17(19)16-4-3-10-23-16/h5-9,11,14,16H,2-4,10,12H2,1H3
• InChI Key: GACVRGNHIABWDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3CCCO3
• Molecular Formula: C17H21NO5S
• Molecular Weight: 351.4 g/mol
• Solubility: >52.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)tetrahydrofuran-2-carboxamide is a useful research compound. Its molecular formula is C17H21NO5S and its molecular weight is 351.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound of interest appears in the context of various synthetic and characterization studies. For instance, Sailaja Rani Talupur et al. (2021) explored the synthesis, characterization, antimicrobial evaluation, and docking studies of related thiophene carboxamides, highlighting a methodological approach to creating compounds with potential biological activities. These compounds were synthesized through a multi-step process, starting from basic synthons, and were subjected to comprehensive biological evaluation and molecular docking studies to determine their potential applications (Talupur et al., 2021).

Chemical Transformations and Applications

A. Bacchi et al. (2005) discussed the use of palladium-catalyzed oxidative cyclization-alkoxycarbonylation for synthesizing heterocyclic derivatives, which can be related to the structural manipulation of compounds similar to N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)tetrahydrofuran-2-carboxamide. This process yields various derivatives with potential pharmaceutical applications, illustrating the versatility of such compounds in chemical syntheses (Bacchi et al., 2005).

Antimicrobial and Anti-inflammatory Applications

A. Abu‐Hashem et al. (2020) synthesized novel compounds derived from visnaginone and khellinone, demonstrating anti-inflammatory and analgesic properties. These compounds, which include complex carboxamide derivatives, were tested for their cyclooxygenase inhibition and showed significant biological activity, indicating the potential for such structures in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Electrochromic and Material Applications

Research by Cha-Wen Chang and Guey‐Sheng Liou (2008) on novel aromatic polyamides incorporating specific substituents showcases the potential of compounds like N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)tetrahydrofuran-2-carboxamide in creating materials with unique electrochromic properties. These materials exhibit reversible color changes under different electrical conditions, indicating their suitability for applications in smart windows and displays (Chang & Liou, 2008).